Cas no 1724-08-9 (2,3-Norbornanedicarboxylic Acid)

• Product Name: 2,3-Norbornanedicarboxylic Acid
• CAS No: 1724-08-9
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 148141
• PubChem ID: 87559078
• Update Time: 2025-10-29

2,3-Norbornanedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• 2,3-Norbornanedicarboxylic Acid
• Norbornan-2endo,3exo-dicarbonsaeure
• norbornane-2,3-dicarboxylic acid
• endo,endo-2,3-Norbornanedicarboxylic acid
• 2,3-Norbornanedicarboxylic acid, endo,endo-
• NSC46410
• Maybridge4_000592
• Oprea1_379166
• IVVOCRBADNIWDM-UHFFFAOYSA-N
• HMS1522K20
• NSC238000
• NSC169197
• NSC237999
• STK268338
• trans-2,3-norbornanedicarboxylic acid
• DTXSID90938141
• MFCD00520577
• 6343-11-9
• SCHEMBL187221
• BAA72408
• NSC-46410
• IDI1_031174
• NSC 238000
• 1724-08-9
• AKOS003238897
• D91771
• BICYCLO[2.2.1]HEPTANE-2,3-DICARBOXYLICACID, (1R,2R,3S,4S)-REL-
• SR-01000494140-1
• N0753
• SR-01000494140
• Bicyclo[2.2.1]heptane-2,3-dicarboxylicacid
• UNII-C3ZQ7ZAX9Q
• 2435-37-2
• AKOS022076548
• BS-22794
• NSC-237999
• FT-0693095
• NSC-169197
• 27862-85-7
• 2,3-NORBORNANEDICARBOXYLICACID
• NSC-238000
• Bicyclo[2.2.1 ]heptane-2,3-dicarboxylic acid
• C3ZQ7ZAX9Q
• Dihydronadic acid
• NCGC00177411-01
• 2,3-Norbornanedicarboxylic Acid, >/=98%
• DB-400719

• MDL： N159846
• Inchi： 1S/C9H12O4/c10-8(11)6-4-1-2-5(3-4)7(6)9(12)13/h4-7H,1-3H2,(H,10,11)(H,12,13)
• InChI Key： IVVOCRBADNIWDM-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C2CCC1C2)=O

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Boiling Point: 407.7±28.0 °C at 760 mmHg
• Flash Point: 214.5±20.5 °C
• Refractive Index: 1.57
• PSA: 74.60000
• LogP: 0.81790
• Solubility: Not determined
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2,3-Norbornanedicarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 2,3-Norbornanedicarboxylic Acid

2,3-Norbornanedicarboxylic Acid: A Comprehensive Overview

2,3-Norbornanedicarboxylic Acid, also known by its CAS number 1724-08-9, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its bicyclic structure, has garnered attention due to its unique properties and potential for use in advanced materials and pharmaceuticals. In this article, we delve into the structural features, synthesis methods, applications, and recent research advancements related to 2,3-Norbornanedicarboxylic Acid.

The molecular structure of 2,3-Norbornanedicarboxylic Acid consists of a norbornane framework with two carboxylic acid groups attached at the 2 and 3 positions. This arrangement imparts the compound with a rigid and planar structure, which is advantageous for various chemical reactions. The compound's stability and reactivity make it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the development of novel polymers and drug delivery systems.

Synthesis of 2,3-Norbornanedicarboxylic Acid typically involves Diels-Alder reactions or other cycloaddition processes. These methods allow for the controlled formation of the bicyclic structure, ensuring high purity and yield. Researchers have explored alternative synthetic pathways to enhance efficiency and reduce environmental impact. For instance, catalytic asymmetric synthesis has been employed to produce enantiomerically enriched forms of the compound, which are crucial for pharmaceutical applications.

The applications of 2,3-Norbornanedicarboxylic Acid span across multiple disciplines. In materials science, it serves as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. Its ability to form stable covalent networks makes it ideal for applications in high-performance composites and adhesives. In the pharmaceutical industry, derivatives of this compound have shown promise as drug carriers due to their biocompatibility and controlled release capabilities.

Recent research has focused on leveraging the unique properties of 2,3-Norbornanedicarboxylic Acid for sustainable applications. For example, scientists have developed bio-based polymers using this compound as a monomer, contributing to the growing demand for environmentally friendly materials. Additionally, studies on its photochemical properties have revealed potential uses in optoelectronic devices.

In conclusion, 2,3-Norbornanedicarboxylic Acid, with its CAS number 1724-08-9, remains a pivotal compound in modern chemistry. Its structural versatility and functional groups make it indispensable in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various scientific domains.